Cas no 929371-63-1 (3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide)

• Product Name: 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide
• CAS No: 929371-63-1
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 6171080
• PubChem ID: 26773424
• Update Time: 2025-10-30

3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide
• F2210-0167
• AKOS001956795
• 3-methoxy-N-[3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-yl]benzamide
• 3-methoxy-N-(3-methyl-2-(4-methylbenzoyl)benzofuran-6-yl)benzamide
• 929371-63-1

• Inchi： 1S/C25H21NO4/c1-15-7-9-17(10-8-15)23(27)24-16(2)21-12-11-19(14-22(21)30-24)26-25(28)18-5-4-6-20(13-18)29-3/h4-14H,1-3H3,(H,26,28)
• InChI Key： BRVQZZPNJRPTDH-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC(C)=CC=2)=O)=C(C)C2C=CC(=CC1=2)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide

Comprehensive Overview of 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide (CAS No. 929371-63-1)

The compound 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide (CAS No. 929371-63-1) is a specialized organic molecule with a unique structural framework. Its intricate design combines a benzofuran core with a benzamide substituent, making it a subject of interest in pharmaceutical and material science research. The presence of methoxy and methylbenzoyl groups further enhances its potential applications, particularly in drug discovery and development.

In recent years, the demand for novel benzofuran derivatives has surged due to their diverse biological activities. Researchers are particularly intrigued by the 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide structure, as it exhibits promising interactions with various enzymatic targets. This compound's CAS No. 929371-63-1 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide involves multi-step organic reactions, often requiring precise control of reaction conditions. Key intermediates include benzofuran-6-amine and 4-methylbenzoyl chloride, which are coupled under specific catalytic environments. The final product's purity and yield are critical for its application in high-value research, such as kinase inhibition studies or receptor binding assays.

From an industrial perspective, CAS No. 929371-63-1 is gaining traction as a reference standard for analytical purposes. Laboratories specializing in HPLC and LC-MS often utilize this compound to calibrate instruments or validate methodologies. Its stability under various storage conditions makes it a reliable choice for long-term research projects.

Environmental and safety considerations are also paramount when handling 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. This aligns with the broader industry trend toward green chemistry and sustainable research practices.

The future of CAS No. 929371-63-1 lies in its potential therapeutic applications. Preliminary studies suggest its efficacy in modulating specific cell signaling pathways, sparking interest in oncology and neurology research. As the scientific community continues to explore its mechanisms, this compound may emerge as a cornerstone in next-generation drug development.

For researchers seeking detailed spectral data or synthetic protocols, 3-methoxy-N-3-methyl-2-(4-methylbenzoyl)-1-benzofuran-6-ylbenzamide is well-documented in peer-reviewed journals. Its NMR and IR spectra are particularly useful for structural verification, ensuring reproducibility across studies. This level of transparency is essential for advancing collaborative research efforts.

In summary, CAS No. 929371-63-1 represents a fascinating intersection of chemistry and biology. Its versatile structure and growing research appeal position it as a valuable asset in both academic and industrial settings. As innovation in organic synthesis progresses, the significance of this compound is likely to expand, offering new opportunities for scientific breakthroughs.